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Compound of Interest

Compound Name: Thiobis-tert-nonane

Cat. No.: B15176762

Essential Safety and Handling Guide for Thiobis-
tert-nonane

Disclaimer: No specific Safety Data Sheet (SDS) for Thiobis-tert-nonane (CAS 94247-11-7)
was publicly available at the time of this writing. The following guidance is based on the safety
protocols for structurally similar chemicals, including other thiobis and tert-nonane compounds.
Researchers, scientists, and drug development professionals should always conduct a
thorough risk assessment and consult with their institution's Environmental Health and Safety
(EHS) department before handling any new chemical.

This guide provides essential, immediate safety and logistical information for handling Thiobis-
tert-nonane in a laboratory setting. It includes recommendations for personal protective
equipment (PPE), operational procedures, and disposal plans to ensure the safety of all
personnel.

Chemical and Physical Properties

Limited public data is available for the specific properties of Thiobis-tert-nonane. The
following table summarizes available information and data extrapolated from similar
compounds.
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Property Value Source/Notes
CAS Number 94247-11-7 [1][2]
Molecular Formula C18H38S [2]

Not available. Assumed to be a
Appearance ) o Based on related compounds.
solid or liquid.

Not available. Likely has a ) )
Odor ] Based on the "thio" prefix.
sulfur-like odor.

Boiling Point Not available.

Melting Point Not available.

N Not available. Likely insoluble
Solubility ) ) Based on non-polar structure.
in water.

Skin Irritant, Eye Irritant,

] Potential for Allergic Skin Based on data for 4,4'-
GHS Hazard Class (Predicted) ) ) o
Reaction, Harmful if Thiobis(6-tert-butyl-m-cresol).
Swallowed.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling Thiobis-tert-nonane to prevent skin
and eye contact, inhalation, and ingestion.[3][4][5]
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PPE Category Specific Recommendations

Chemical splash goggles are mandatory. A face
Eye and Face Protection shield should be worn in situations with a higher

risk of splashing.[3]

- Gloves: Chemical-resistant gloves (e.qg., nitrile,
neoprene, or butyl rubber) are required. Inspect
gloves for any signs of degradation or puncture

Skin Protection before use. - Lab Coat: A flame-resistant lab
coat should be worn at all times. - Clothing: Full-
length pants and closed-toe shoes are

mandatory.[6]

Work in a well-ventilated area, preferably within
a certified chemical fume hood. If there is a risk
) ) of generating dust or aerosols, a NIOSH-
Respiratory Protection ] ) )
approved respirator with an appropriate
cartridge for organic vapors and particulates

should be used.[3]

Operational Plan: Handling and Storage

Adherence to proper handling and storage procedures is essential for maintaining a safe
laboratory environment.

Handling:

o Preparation: Before handling, ensure that all necessary PPE is readily available and in good
condition. Locate the nearest eyewash station and safety shower.

¢ Location: All handling of Thiobis-tert-nonane should be performed inside a certified
chemical fume hood to minimize inhalation exposure.

o Dispensing: Use appropriate tools (e.g., spatulas, scoops) for solids or calibrated pipettes for
liquids to minimize the generation of dust or splashes.
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» Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn. Do not eat, drink, or smoke in areas where chemicals are handled.

Storage:
» Container: Store in a tightly sealed, properly labeled container.

e Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources
of ignition.

o Compatibility: Store away from strong oxidizing agents and other incompatible materials.

Disposal Plan

Proper disposal of Thiobis-tert-nonane and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Solid Waste: Collect any solid Thiobis-tert-nonane waste and contaminated disposable
materials (e.g., gloves, wipes) in a designated, labeled hazardous waste container.

o Liquid Waste: If Thiobis-tert-nonane is in a liquid form or dissolved in a solvent, collect it
in a labeled, sealed, and compatible hazardous waste container.

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name.

» Disposal: Dispose of all waste through your institution's EHS department in accordance with
local, state, and federal regulations. Do not dispose of Thiobis-tert-nonane down the drain.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Scenario Procedural Steps

1. Immediately flush the affected area with
) copious amounts of water for at least 15
Skin Contact , . . .
minutes. 2. Remove contaminated clothing while

flushing. 3. Seek immediate medical attention.

1. Immediately flush eyes with a gentle stream

of water for at least 15 minutes, holding the
Eye Contact eyelids open. 2. Remove contact lenses if

present and easy to do. 3. Seek immediate

medical attention.

1. Move the affected person to fresh air. 2. If
Inhalation breathing is difficult, provide oxygen. 3. Seek

immediate medical attention.

1. Do NOT induce vomiting. 2. Rinse mouth with

Ingestion
water. 3. Seek immediate medical attention.
1. Evacuate the immediate area. 2. If the spill is
small, and you are trained to do so, contain the
spill with an inert absorbent material (e.g., sand,
Spil vermiculite). 3. Place the absorbed material into

a sealed, labeled hazardous waste container. 4.
For large spills, or if you are not trained in spill
cleanup, contact your institution's EHS

department immediately.

Experimental Workflow and Safety Logic

The following diagrams illustrate the logical flow for safely handling Thiobis-tert-nonane, from
preparation to disposal, and the decision-making process for selecting the appropriate level of
personal protective equipment.
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Start: Prepare to Handle
Thiobis-tert-nonane

1. Risk Assessment and SOP Review

.

2. Don Appropriate PPE

l

3. Work in Chemical Fume Hood

l

4. Handle Chemical

l

5. Decontaminate Work Area

.

6. Dispose of Waste

.

7. Store Chemical Properly

End: Complete Handling Task

Click to download full resolution via product page

Caption: Workflow for Handling Thiobis-tert-nonane.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15176762?utm_src=pdf-body-img
https://www.benchchem.com/product/b15176762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Assess Task Hazard

Risk of Splash?

Lo High

Aerosol/Dust Risk?

Low High

Wear Chemical Wear Goggles Wear Gloves and Use Chemical Use Fume Hood and

Splash Goggles and Face Shield Lab Coat Fume Hood NIOSH Respirator
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Caption: PPE Selection Logic for Thiobis-tert-nonane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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